Cas no 1072856-87-1 (ethyl 2-(aminomethyl)-2,3-dihydro-1H-indene-2-carboxylate hydrochloride)

• Product Name: ethyl 2-(aminomethyl)-2,3-dihydro-1H-indene-2-carboxylate hydrochloride
• CAS No: 1072856-87-1
• MF: C₁₃H₁₈ClNO₂
• MW: 255.740522861481
• CID: 6049027
• PubChem ID: 165817595
• Update Time: 2025-07-18

ethyl 2-(aminomethyl)-2,3-dihydro-1H-indene-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37470932
• ethyl 2-(aminomethyl)-2,3-dihydro-1H-indene-2-carboxylate hydrochloride
• ethyl 2-(aminomethyl)-1,3-dihydroindene-2-carboxylate;hydrochloride
• 1072856-87-1

• Inchi： 1S/C13H17NO2.ClH/c1-2-16-12(15)13(9-14)7-10-5-3-4-6-11(10)8-13;/h3-6H,2,7-9,14H2,1H3;1H
• InChI Key： QZNQPRJSYXUMKU-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C1(CN)CC2C=CC=CC=2C1)=O

Computed Properties

• Exact Mass: 255.1026065g/mol
• Monoisotopic Mass: 255.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on ethyl 2-(aminomethyl)-2,3-dihydro-1H-indene-2-carboxylate hydrochloride

Recent Advances in the Study of Ethyl 2-(Aminomethyl)-2,3-Dihydro-1H-Indene-2-Carboxylate Hydrochloride (CAS: 1072856-87-1)

Ethyl 2-(aminomethyl)-2,3-dihydro-1H-indene-2-carboxylate hydrochloride (CAS: 1072856-87-1) is a chemically synthesized compound that has recently garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique indene scaffold and functional groups, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders, inflammation, and metabolic diseases. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights into its therapeutic utility.

The synthesis of ethyl 2-(aminomethyl)-2,3-dihydro-1H-indene-2-carboxylate hydrochloride involves multi-step organic reactions, including the formation of the indene core, followed by functional group modifications. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for preclinical and clinical studies. Researchers have also explored its enantiomeric purity, as stereochemistry plays a critical role in its biological activity.

Pharmacological studies have revealed that this compound exhibits high affinity for specific receptors and enzymes involved in neuroinflammatory pathways. For instance, it has been identified as a potent modulator of gamma-aminobutyric acid (GABA) receptors, which are implicated in anxiety, epilepsy, and sleep disorders. Additionally, its anti-inflammatory properties have been demonstrated in vitro and in vivo models, suggesting potential applications in treating chronic inflammatory conditions.

Recent preclinical trials have further elucidated the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) characteristics. These studies indicate favorable bioavailability and a relatively long half-life, which are crucial for its development as a therapeutic agent. However, challenges such as potential off-target effects and toxicity profiles require further investigation to ensure its safety and efficacy in humans.

In conclusion, ethyl 2-(aminomethyl)-2,3-dihydro-1H-indene-2-carboxylate hydrochloride represents a promising candidate for drug development, with its multifaceted pharmacological properties and improved synthetic accessibility. Ongoing research aims to explore its full therapeutic potential and address any limitations, paving the way for future clinical applications. This compound exemplifies the intersection of chemical innovation and biological relevance, highlighting the importance of continued investment in medicinal chemistry research.